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molecular formula C11H10Cl2N2O2 B8772571 [2,3'-Bipyridine]-6'-carboxylic acid dihydrochloride

[2,3'-Bipyridine]-6'-carboxylic acid dihydrochloride

Cat. No. B8772571
M. Wt: 273.11 g/mol
InChI Key: GEMZIKCTALMMEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08609696B2

Procedure details

A stirred solution of methyl 2,3′-bipyridine-6′-carboxylate (0.103 g, 0.48 mmol) in 5M aqueous HCl (2.5 mL) is heated at 80° C. for 2 h. The reaction is concentrated under reduced pressure and azeotroped with MeOH to give crude 2,3′-bipyridine-6′-carboxylic acid dihydrochloride which is used in the next step without further purification. m/z=201 [M++H].
Name
methyl 2,3′-bipyridine-6′-carboxylate
Quantity
0.103 g
Type
reactant
Reaction Step One
Name
HCl
Quantity
2.5 mL
Type
reactant
Reaction Step One
Name
2,3′-bipyridine-6′-carboxylic acid dihydrochloride

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[C:7]1[CH:8]=[N:9][C:10]([C:13]([O:15]C)=[O:14])=[CH:11][CH:12]=1.[ClH:17]>>[ClH:17].[ClH:17].[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[C:7]1[CH:8]=[N:9][C:10]([C:13]([OH:15])=[O:14])=[CH:11][CH:12]=1 |f:2.3.4|

Inputs

Step One
Name
methyl 2,3′-bipyridine-6′-carboxylate
Quantity
0.103 g
Type
reactant
Smiles
N1=C(C=CC=C1)C=1C=NC(=CC1)C(=O)OC
Name
HCl
Quantity
2.5 mL
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction is concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
azeotroped with MeOH

Outcomes

Product
Name
2,3′-bipyridine-6′-carboxylic acid dihydrochloride
Type
product
Smiles
Cl.Cl.N1=C(C=CC=C1)C=1C=NC(=CC1)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.